Acetamide, N-[4-cyano-2-nitro-6-(phenylmethoxy)phenyl]-

• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol
• IUPAC Name: N-(4-cyano-2-nitro-6-phenylmethoxyphenyl)acetamide
• InChI: InChI=1S/C16H13N3O4/c1-11(20)18-16-14(19(21)22)7-13(9-17)8-15(16)23-10-12-5-3-2-4-6-12/h2-8H,10H2,1H3,(H,18,20)
• InChI Key: NHQPIKLKSVDBCV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1OCC2=CC=CC=C2)C#N)[N+](=O)[O-]

Description

Acetamide, N-[4-cyano-2-nitro-6-(phenylmethoxy)phenyl]- is a useful research compound. Its molecular formula is C16H13N3O4 and its molecular weight is 311.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-{4-bromo-2-nitro-6-[(phenylmethyl)oxy]phenyl}acetamide (6.5 g, 17.8 mmol, STEP 1), zinc cyanide (4.18 g, 35.6 mmol), and tetrakis(triphenylphosphine)palladium (2.06 g, 1.78 mmol) in N,N-dimethylformamide (100 mL) was heated to 170° C. for 20 minutes in the microwave synthesizer (Biotage, Emrys Optimizer). After cooling to room temperature, the suspension was filtered, and washed with ethyl acetate. The organic layers were combined, washed with water, dried over magnesium sulfate, and concentrated in vacuum. The residual solid was purified by column chromatography on silica gel eluting with hexane/ethyl acetate (3:1) to afford the title compound as a white solid (5.5 g, 99%).